Cas no 7500-56-3 (4-Cyclohexene-1,2-dimethanol,1,2-bis(3,5-dinitrobenzoate))

4-Cyclohexene-1,2-dimethanol,1,2-bis(3,5-dinitrobenzoate) structure
7500-56-3 structure
Product Name:4-Cyclohexene-1,2-dimethanol,1,2-bis(3,5-dinitrobenzoate)
CAS No:7500-56-3
MF:C22H18N4O12
MW:530.397925853729
CID:577144
PubChem ID:344650
Update Time:2025-04-19

4-Cyclohexene-1,2-dimethanol,1,2-bis(3,5-dinitrobenzoate) Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclohexene-1,2-dimethanol,1,2-bis(3,5-dinitrobenzoate)
    • [6-[(3,5-dinitrobenzoyl)oxymethyl]cyclohex-3-en-1-yl]methyl 3,5-dinitrobenzoate
    • AC1L811H
    • NSC401684
    • NSC-401684
    • DTXSID30322621
    • 7500-56-3
    • NSC 401684
    • Inchi: 1S/C22H18N4O12/c27-21(15-5-17(23(29)30)9-18(6-15)24(31)32)37-11-13-3-1-2-4-14(13)12-38-22(28)16-7-19(25(33)34)10-20(8-16)26(35)36/h1-2,5-10,13-14H,3-4,11-12H2
    • InChI Key: GLUGNZPCCXURMK-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)CC1CC=CCC1COC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 530.09214
  • Monoisotopic Mass: 530.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 845
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 236Ų

Experimental Properties

  • Density: 1.499
  • Boiling Point: 688.3°Cat760mmHg
  • Flash Point: 267.2°C
  • Refractive Index: 1.627
  • PSA: 225.16
  • LogP: 6.00840
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